BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for
Investigating Cell Cycle Regulation using
ADPRHL1 siRNA

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

ADPRHL1 Human Pre-designed
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For Researchers, Scientists, and Drug Development Professionals

Introduction

ADP-Ribosylhydrolase Like 1 (ADPRHL1) is increasingly recognized for its role in maintaining
genomic stability and its potential function as a tumor suppressor. Evidence suggests that
dysregulation of ADPRHL1 expression is associated with cancer progression, pointing towards
its involvement in cell cycle control.[1][2][3][4] Small interfering RNA (siRNA) offers a potent
and specific method to investigate the functional role of ADPRHLL1 in cell cycle regulation by
transiently silencing its expression. These application notes provide a comprehensive guide to
utilizing ADPRHL1 siRNA as a tool to elucidate its impact on cell proliferation, cell cycle phase
distribution, and the expression of key cell cycle regulatory proteins.

Putative Signaling Pathway of ADPRHL1 in Cell
Cycle Regulation
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The following diagram illustrates a hypothesized signaling pathway where ADPRHL1, acting as
a tumor suppressor, influences the G1/S checkpoint of the cell cycle. Depletion of ADPRHLL1 is

postulated to lead to increased activity of the Cyclin D1/CDK4 complex, promoting cell cycle
progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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